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Compound of Interest

Compound Name: Sudan Orange G

Cat. No.: B7806536 Get Quote

This technical guide provides a comprehensive overview of the solubility characteristics of

Sudan Orange G (C.I. Solvent Orange 1) in various organic solvents. Designed for

researchers, scientists, and professionals in drug development, this document details

quantitative solubility data, standardized experimental protocols for its determination, and

logical workflows to guide laboratory practices.

Introduction to Sudan Orange G
Sudan Orange G is an oil-soluble, synthetic azo dye characterized by its vibrant orange color.

[1] Chemically known as 1-(phenylazo)-2-naphthol, it presents as a yellow-orange or red-

orange powder.[1][2] Its molecular formula is C₁₂H₁₀N₂O₂ and it has a molecular weight of

214.22 g/mol .[1][3] This dye is utilized in various industrial and research applications, including

as a colorant in plastics and textiles, for staining in histology and hematology, and in

environmental testing to detect oil contamination.[4][5][6] Understanding its solubility is critical

for optimizing its use in these applications, particularly in formulations and analytical

procedures where it serves as a standard.[3]

Quantitative Solubility Data
The solubility of Sudan Orange G varies across different organic solvents, a property largely

dictated by the polarity of the solvent and the temperature. The following table summarizes the

available quantitative and qualitative solubility data.
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Solvent
Solubility
Value

Temperature Notes Source(s)

Ethanol
0.2 - 0.3 g / 100

mL
Not Specified Soluble [1][2][7]

Chloroform 1 mg / mL Not Specified
Clear, orange to

red solution
[4]

Methanol Slightly Soluble Not Specified
Qualitative

description
[1][2]

DMSO Slightly Soluble Not Specified
Qualitative

description
[1][2]

Diethyl Ether Soluble Not Specified
Qualitative

description
[1][2][7]

Vegetable Oil Soluble Not Specified
Qualitative

description
[1][2][7]

Water 0.2 g / L 20 °C Slightly Soluble [1][2]

Experimental Protocols for Solubility Determination
Precise and reproducible methods are essential for determining the solubility of compounds

like Sudan Orange G. Below are detailed protocols for two common experimental approaches.

A. Gravimetric Method

This method involves preparing a saturated solution and determining the mass of the dissolved

solute in a known volume of the solvent.

Preparation of Saturated Solution:

Add an excess amount of Sudan Orange G powder to a known volume of the desired

organic solvent in a sealed, airtight container (e.g., a screw-cap vial).

Agitate the mixture at a constant, controlled temperature (e.g., 25°C) using a shaker or

magnetic stirrer for a prolonged period (typically 24-48 hours) to ensure equilibrium is
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reached.

After agitation, allow the solution to rest at the same constant temperature for several

hours to permit the undissolved solid to settle.

Sample Analysis:

Carefully withdraw a known volume of the clear supernatant using a calibrated pipette. To

avoid transferring solid particles, it is advisable to filter the sample through a syringe filter

(e.g., 0.45 µm).

Transfer the filtered aliquot to a pre-weighed, dry container.

Evaporate the solvent completely under controlled conditions (e.g., in a vacuum oven at a

temperature that does not degrade the dye).

Once the solvent is fully evaporated, weigh the container with the dried Sudan Orange G
residue.

Calculation of Solubility:

Calculate the mass of the dissolved Sudan Orange G by subtracting the initial weight of

the empty container from the final weight.

Express the solubility as mass of solute per volume of solvent (e.g., g/L or mg/mL).

B. UV-Visible Spectrophotometry Method

This method is suitable for chromophoric compounds like Sudan Orange G and relies on the

Beer-Lambert law.[8]

Preparation of Standard Solutions:

Accurately weigh a small amount of Sudan Orange G and dissolve it in the chosen

solvent to create a stock solution of a known concentration (e.g., 100 mg/L).[8]

Perform a series of precise serial dilutions from the stock solution to prepare several

standard solutions of decreasing, known concentrations.[8]
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Generation of Calibration Curve:

Determine the wavelength of maximum absorbance (λmax) for Sudan Orange G in the

specific solvent by scanning the spectrum of one of the standard solutions.[8] The λmax

for Sudan Orange G is approximately 388 nm.[2][4]

Measure the absorbance of each standard solution at the determined λmax, using the

pure solvent as a blank.[8]

Plot a graph of absorbance versus concentration to create a calibration curve. Perform a

linear regression to obtain the equation of the line (y = mx + c) and the correlation

coefficient (R²), which should be close to 1.[8]

Measurement of Saturated Solution:

Prepare a saturated solution as described in the gravimetric method (Step 1).

Withdraw a small aliquot of the clear, filtered supernatant.

Accurately dilute this aliquot with the pure solvent to ensure its absorbance falls within the

linear range of the calibration curve. Record the dilution factor precisely.[8]

Measure the absorbance of the diluted saturated solution at the λmax.[8]

Calculation of Solubility:

Use the calibration curve equation to calculate the concentration of the diluted sample.[8]

Multiply this concentration by the dilution factor to determine the concentration of the

original saturated solution. This value represents the solubility of Sudan Orange G in that

solvent.

Mandatory Visualizations
The following diagrams illustrate key workflows and concepts relevant to the solubility of Sudan
Orange G.
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Caption: Experimental workflow for determining compound solubility.
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Caption: The principle of "Like Dissolves Like" in solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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